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Compound of Interest

1,8-Octadiyl
Compound Name:
Bismethanethiosulfonate

Cat. No.: B019404

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the safety and handling of
1,8-Octadiyl Bismethanethiosulfonate based on available data for this compound and the
general class of methanethiosulfonate (MTS) reagents. Specific quantitative toxicological data
for 1,8-Octadiyl Bismethanethiosulfonate is limited in publicly accessible resources. All
handling and experimental procedures should be conducted with caution and in accordance
with established laboratory safety protocols.

Introduction

1,8-Octadiyl Bismethanethiosulfonate is a homobifunctional crosslinking agent.[1] Its
structure features two methanethiosulfonate groups at either end of an eight-carbon alkyl
chain. This configuration allows for the covalent linkage of two thiol-containing molecules, most
notably cysteine residues in proteins.[2][3] This property makes it a valuable tool in proteomics
and structural biology for studying protein-protein interactions, elucidating protein structure, and
stabilizing protein complexes.[1][4] As with all methanethiosulfonate (MTS) reagents, its
reactivity necessitates careful handling to ensure the safety of laboratory personnel and the
integrity of experimental outcomes.[2]

Physicochemical and Safety Data
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The following tables summarize the known physical, chemical, and safety information for 1,8-

Octadiyl Bismethanethiosulfonate.

Table 1: Physicochemical Properties

Property Value Source
Molecular Formula C10H220454 LookChem
Molecular Weight 334.53 g/mol LookChem
CAS Number 4356-71-2 LookChem
i General Chemical Supplier
Appearance Solid
Data
Melting Point 82-84 °C LookChem
Boiling Point 545.9 °C at 760 mmHg LookChem
Density 1.269 g/cm3 LookChem
N Soluble in DMSO.[2] General MTS Reagent
Solubility , .
Hydrolyzes in water.[2] Information[2]
- Moisture and temperature LookChem, General MTS
Stability

sensitive.[2]

Reagent Information

Table 2: Hazard Identification and Safety Precautions
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Hazard Category

GHS Classification and
Statements

Precautionary Measures

Acute Toxicity (Oral)

Not officially classified, but
general MTS reagents can be

harmful if swallowed.

Do not eat, drink, or smoke
when using this product. Wash
hands thoroughly after
handling. If swallowed, seek

immediate medical attention.

Acute Toxicity (Dermal)

Not officially classified.

Wear protective gloves and
clothing to prevent skin
exposure. In case of contact,
wash skin with plenty of soap

and water.

Acute Toxicity (Inhalation)

Not officially classified.

Avoid breathing dust. Use only
in a well-ventilated area or
under a fume hood. If inhaled,
move to fresh air and seek
medical attention if symptoms

persist.

Skin Corrosion/Irritation

May cause skin irritation.

Wear protective gloves. If skin
irritation occurs, seek medical

advice.

Eye Damage/Irritation

May cause serious eye
irritation.

Wear eye protection. If in eyes,
rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
easy to do. Continue rinsing. If
eye irritation persists, get

medical advice/attention.

Aquatic Toxicity

Not officially classified, but
should be handled as
potentially harmful to aquatic

life.

Avoid release to the

environment.
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Experimental Protocols and Handling
General Handling and Storage

1,8-Octadiyl Bismethanethiosulfonate, like other MTS reagents, is sensitive to moisture and
can hydrolyze in aqueous solutions.[2] Therefore, proper storage and handling are crucial.

o Storage: Store in a tightly sealed container in a desiccator at -20°C.[2]

» Handling: Before use, allow the container to warm to room temperature before opening to
prevent condensation.[2] Handle under an inert atmosphere (e.g., argon or nitrogen)
whenever possible.

» Solution Preparation: Solutions should be prepared fresh for each experiment.[2] For non-
agueous applications, Dimethyl sulfoxide (DMSO) is a suitable solvent.[2] For aqueous
applications, dissolve the compound in a minimal amount of DMSO before diluting with the
aqueous buffer. Be aware that the reagent will hydrolyze in aqueous buffers.[2]

Personal Protective Equipment (PPE)

A standard laboratory PPE protocol should be followed when handling 1,8-Octadiyl
Bismethanethiosulfonate.
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Handling 1,8-Octadiyl
Bismethanethiosulfonate

Wear a standard
laboratory coat

'

Wear nitrile or
other suitable gloves

!

Wear safety glasses
with side shields or goggles

'

Work in a certified
chemical fume hood

Proceed with
experiment

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) workflow for handling 1,8-Octadiyl
Bismethanethiosulfonate.

Spill and Disposal Procedures

« Spills: In case of a spill, wear appropriate PPE. For small spills of the solid, carefully sweep
up the material and place it in a sealed container for disposal. Avoid generating dust. For
solutions, absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a
sealed container for disposal.
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» Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not
allow the material to enter drains or waterways.

General Protocol for Protein Crosslinking

This protocol is a general guideline and should be optimized for the specific proteins and

experimental conditions.
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Start: Protein Crosslinking

Prepare protein solution
in a suitable buffer
(pH 7.2-8.0)

Prepare a fresh stock solution
of 1,8-Octadiyl Bismethanethiosulfonate
in DMSO

Add the crosslinker solution
to the protein solution
(final concentration typically
in the low millimolar range)

'

Incubate the reaction mixture
(e.g., 30-60 minutes at room temperature
or 4°C)

Quench the reaction with a
thiol-containing reagent
(e.g., DTT, B-mercaptoethanol)

Analyze the crosslinked products
(e.q., SDS-PAGE, mass spectrometry)

End of Protocol

Click to download full resolution via product page
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Caption: General workflow for protein crosslinking using 1,8-Octadiyl
Bismethanethiosulfonate.

Mechanism of Action and Signaling Pathway
Visualization

The primary mechanism of action for 1,8-Octadiyl Bismethanethiosulfonate is the formation
of disulfide bonds with cysteine residues.[2] As a homobifunctional crosslinker, it can bridge two
cysteine residues, either within the same protein (intramolecular crosslink) or between two
different proteins (intermolecular crosslink).[1][3]

The reaction proceeds via a nucleophilic attack of the thiolate anion of a cysteine residue on
one of the sulfur atoms of the methanethiosulfonate group. This results in the formation of a
disulfide bond and the release of methanesulfinic acid. The second methanethiosulfonate
group can then react with another cysteine residue.

Reactants

Protein 1 Products
(with Cysteine-SH) Reaction
A

(Zx Methanesulfinic Acid)
1,8-Octadiyl First Thiol Second Thiol
Bismethanethiosulfonate Reaction Reaction
Protein 2
(with Cysteine-SH)

Crosslinked Protein Complex
(Protein 1-S-S-Linker-S-S-Protein 2)

Click to download full resolution via product page

Caption: Simplified reaction pathway for protein crosslinking with 1,8-Octadiyl
Bismethanethiosulfonate.

First Aid Measures
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In case of exposure to 1,8-Octadiyl Bismethanethiosulfonate, the following first aid
measures should be taken:

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if symptoms persist.

» Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing. Seek medical attention if irritation develops or persists.

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Check for and remove any contact lenses.
Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Wash out mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.

Conclusion

1,8-Octadiyl Bismethanethiosulfonate is a useful tool for researchers in biochemistry and
drug development. Its ability to crosslink proteins provides valuable insights into protein
structure and interactions. However, its reactivity as a methanethiosulfonate reagent
necessitates careful handling and adherence to strict safety protocols. By following the
guidelines outlined in this document, researchers can safely and effectively utilize this
compound in their experiments. Further toxicological studies are needed to provide a more
complete quantitative safety profile for this specific chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. scbt.com [scbt.com]

e 2. ttuhsc.edu [ttuhsc.edu]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b019404?utm_src=pdf-body
https://www.benchchem.com/product/b019404?utm_src=pdf-body
https://www.benchchem.com/product/b019404?utm_src=pdf-custom-synthesis
https://www.scbt.com/browse/homobifunctional-crosslinkers
https://www.ttuhsc.edu/medicine/cell-physiology-molecular-biophysics/documents/mts_reagents.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o 3. Protein Crosslinking | Thermo Fisher Scientific - HK [thermofisher.com]

e 4. Crosslinking with bifunctional reagents as a means for studying the symmetry of
oligomeric proteins - PubMed [pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [The Safety and Handling of 1,8-Octadiyl
Bismethanethiosulfonate: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b019404+#safety-and-handling-of-1-8-octadiyl-
bismethanethiosulfonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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